![molecular formula C13H12N2O2 B1517181 1-(3-cyanopropyl)-1H-indole-3-carboxylic acid CAS No. 1020984-72-8](/img/structure/B1517181.png)
1-(3-cyanopropyl)-1H-indole-3-carboxylic acid
Overview
Description
1-(3-cyanopropyl)-1H-indole-3-carboxylic acid (CIPICA) is an organic compound that is used for a variety of scientific and industrial applications. Its unique properties make it an ideal choice for a variety of applications, including synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
Inhibitors for Aminopeptidases
1-(3-cyanopropyl)-1H-indole-3-carboxylic acid: may serve as a potential inhibitor for aminopeptidases, which are enzymes that play crucial roles in protein turnover. By inhibiting these enzymes, it could be used to regulate protein degradation in various organisms, potentially impacting conditions related to cell survival and proliferation, such as cancer .
Interface Modification in Graphene Films
This compound could be used to modify the interface between graphene films and supporting dielectrics. Similar to how 3-aminopropyltriethoxysilane (APTES) is used, 1-(3-cyanopropyl)-1H-indole-3-carboxylic acid might help in creating n-type or p-type graphene, which is essential for the development of graphene-based electronic devices .
properties
IUPAC Name |
1-(3-cyanopropyl)indole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2/c14-7-3-4-8-15-9-11(13(16)17)10-5-1-2-6-12(10)15/h1-2,5-6,9H,3-4,8H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSKZKRXGLNIUOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CCCC#N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-cyanopropyl)-1H-indole-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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